Cas no 425662-35-7 (5-AMINO-2-[(PYRIDIN-3-YLMETHYL)-AMINO]-BENZOIC ACID)

• Product Name: 5-AMINO-2-[(PYRIDIN-3-YLMETHYL)-AMINO]-BENZOIC ACID
• CAS No: 425662-35-7
• Molecular Formula: C₁₃H₁₃N₃O₂
• Molecular Weight: 243.26122
• MDL: MFCD02637853
• CID: 928266
• PubChem ID: 808768

5-AMINO-2-[(PYRIDIN-3-YLMETHYL)-AMINO]-BENZOIC ACID Properties

Names and Identifiers

• 5-AMINO-2-[(PYRIDIN-3-YLMETHYL)-AMINO]-BENZOIC ACID
• 5-amino-2-(pyridin-3-ylmethylamino)benzoic acid
• 5-amino-2-[(3-pyridinylmethyl)amino]Benzoic acid
• 5-AMINO-2-[((PYRIDIN-3-YL)METHYL)-AMINO]-BENZOIC ACID
• AC1LFTV6
• CTK4I6416
• MolPort-001-887-594
• Oprea1_010789
• Oprea1_432788
• DTXSID30355611
• 5-Amino-2-{[(pyridin-3-yl)methyl]amino}benzoic acid
• 5-Amino-2-((pyridin-3-ylmethyl)amino)benzoic acid
• AKOS000301785
• DB-058070
• T2E
• 5-azanyl-2-(pyridin-3-ylmethylamino)benzoic acid
• 425662-35-7
• Cambridge id 6350694
• AB00105547-01

• MDL： MFCD02637853
• InChIKey： QEGXPJYAQLFLGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13N3O2/c14-10-3-4-12(11(6-10)13(17)18)16-8-9-2-1-5-15-7-9/h1-7,16H,8,14H2,(H,17,18)
• SMILES： C1=CC(=CN=C1)CNC2=C(C=C(C=C2)N)C(=O)O

Computed Properties

• Exact Mass: 243.10100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.100776666g/mol
• Heavy Atom Count: 18
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• LogP: 2.62830
• PSA: 88.24000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives